Cas no 118143-41-2 (4-Chloro-2-(Sulfanylmethyl)phenol)

• Product Name: 4-Chloro-2-(Sulfanylmethyl)phenol
• CAS No: 118143-41-2
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 5702586
• PubChem ID: 14310233
• Update Time: 2025-10-18

4-Chloro-2-(Sulfanylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1288351
• 4-CHLORO-2-(SULFANYLMETHYL)PHENOL
• SCHEMBL10321611
• 118143-41-2
• Phenol, 4-chloro-2-(mercaptomethyl)-
• 4-Chloro-2-(Sulfanylmethyl)phenol

• Inchi： 1S/C7H7ClOS/c8-6-1-2-7(9)5(3-6)4-10/h1-3,9-10H,4H2
• InChI Key： KXQUHGGFPOVHGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CS)O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±25.0 °C(Predicted)
• pka: 9.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-Chloro-2-(Sulfanylmethyl)phenol

Chemical Profile of 4-Chloro-2-(Sulfanylmethyl)phenol (CAS No: 118143-41-2)

4-Chloro-2-(Sulfanylmethyl)phenol, identified by its Chemical Abstracts Service (CAS) number 118143-41-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This phenolic derivative features a chloro substituent at the fourth position and a sulfanylmethyl group at the second position on the benzene ring. Such structural characteristics make it a versatile intermediate in synthetic chemistry, particularly in the development of fine chemicals and pharmaceutical agents.

The molecular structure of 4-Chloro-2-(Sulfanylmethyl)phenol consists of a benzene core modified by two distinct functional groups: a chlorine atom and a sulfanylmethyl moiety. The chloro group introduces electrophilic reactivity, enabling nucleophilic substitution reactions, while the sulfanylmethyl group provides nucleophilic potential for further functionalization. This dual functionality makes the compound highly valuable in multi-step synthetic pathways, allowing for the construction of more complex molecules with precision.

In recent years, 4-Chloro-2-(Sulfanylmethyl)phenol has garnered attention in academic and industrial research due to its potential applications in drug discovery. The phenol moiety is well-known for its role in biological systems, often serving as a precursor to various pharmacologically active compounds. The presence of both chloro and sulfanylmethyl groups enhances its reactivity, making it a promising candidate for designing novel therapeutic agents.

One of the most compelling aspects of 4-Chloro-2-(Sulfanylmethyl)phenol is its utility in constructing heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry, forming the backbone of numerous drugs with diverse biological activities. By acting as a building block, this compound facilitates the synthesis of complex heterocycles that may exhibit desirable pharmacological properties. Researchers have explored its incorporation into various frameworks, including thiazoles, oxazoles, and pyrazoles, which are known for their antimicrobial, anti-inflammatory, and anticancer effects.

Recent studies have highlighted the role of 4-Chloro-2-(Sulfanylmethyl)phenol in developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of 4-Chloro-2-(Sulfanylmethyl)phenol, scientists have been able to generate derivatives that selectively inhibit specific kinases. These inhibitors have shown promise in preclinical studies, demonstrating potential as lead compounds for new therapies.

The synthesis of 4-Chloro-2-(Sulfanylmethyl)phenol typically involves chlorination and thioetherification reactions on an appropriate aromatic precursor. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the sulfanylmethyl group with high efficiency.

The chemical properties of 4-Chloro-2-(Sulfanylmethyl)phenol also make it a valuable tool in material science applications. For instance, its ability to participate in polymerization reactions allows for the creation of novel materials with tailored properties. These materials may find use in coatings, adhesives, or even advanced electronic components where specific chemical functionalities are desired.

From a regulatory perspective, 4-Chloro-2-(Sulfanylmethyl)phenol is subject to standard chemical safety protocols to ensure safe handling and disposal. While it is not classified as a hazardous substance under current regulations, proper laboratory practices must be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas or fume hoods.

The future prospects for 4-Chloro-2-(Sulfanylmethyl)phenol are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique structural features offer unparalleled flexibility in molecular design, making it an indispensable tool for chemists and pharmacologists alike.